Cas no 622355-59-3 (N-(2H-1,3-benzodioxol-5-yl)-4,7,7-trimethyl-2,3-dioxobicyclo2.2.1heptane-1-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-4,7,7-trimethyl-2,3-dioxobicyclo2.2.1heptane-1-carboxamide
• CAS No: 622355-59-3
• MF: C₁₈H₁₉NO₅
• MW: 329.347165346146
• CID: 6438128
• Update Time: 2025-10-25

N-(2H-1,3-benzodioxol-5-yl)-4,7,7-trimethyl-2,3-dioxobicyclo2.2.1heptane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-4,7,7-trimethyl-2,3-dioxobicyclo2.2.1heptane-1-carboxamide
• N-(1,3-benzodioxol-5-yl)-4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carboxamide
• Bicyclo[2.2.1]heptane-1-carboxamide, N-1,3-benzodioxol-5-yl-4,7,7-trimethyl-2,3-dioxo-

• Inchi： 1S/C18H19NO5/c1-16(2)17(3)6-7-18(16,14(21)13(17)20)15(22)19-10-4-5-11-12(8-10)24-9-23-11/h4-5,8H,6-7,9H2,1-3H3,(H,19,22)
• InChI Key： SXADCOGHYQGTKC-UHFFFAOYSA-N
• SMILES： C12(C(NC3=CC=C4OCOC4=C3)=O)C(C)(C)C(C)(CC1)C(=O)C2=O

Experimental Properties

• Density: 1.396±0.06 g/cm3(Predicted)
• Boiling Point: 506.6±50.0 °C(Predicted)
• pka: 11.28±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on N-(2H-1,3-benzodioxol-5-yl)-4,7,7-trimethyl-2,3-dioxobicyclo2.2.1heptane-1-carboxamide

N-(2H-1,3-Benzodioxol-5-Yl)-4,7,7-Trimethyl-2,3-Dioxobicyclo[2.2.1]Heptane-1-Carboxamide: A Comprehensive Overview

The compound N-(2H-1,3-benzodioxol-5-yl)-4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carboxamide (CAS No. 622355-59-3) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique bicyclic structure and functional groups that contribute to its versatile properties. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis and applications in greater depth.

The bicyclo[2.2.1]heptane framework is a key structural element of this compound, providing stability and rigidity to the molecule. The presence of benzodioxole and carboxamide groups further enhances its reactivity and selectivity in various chemical reactions. These features make it an attractive candidate for use in drug design and material science.

Recent studies have highlighted the importance of N-(substituted benzodioxole) derivatives in medicinal chemistry due to their ability to modulate biological pathways effectively. The trimethyl substitution on the bicyclic core adds another layer of complexity to the molecule's behavior, making it a promising lead compound for developing novel therapeutic agents.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Researchers have employed advanced techniques such as enantioselective catalysis and click chemistry to optimize the synthesis process. These methods not only improve yield but also ensure the purity of the final product.

In terms of applications, this compound has shown potential in the development of bioactive molecules with anti-inflammatory and antioxidant properties. Its ability to interact with specific biological targets makes it a valuable tool in drug discovery programs targeting chronic diseases such as cancer and neurodegenerative disorders.

Moreover, the benzodioxole moiety has been linked to enhanced solubility and bioavailability in preclinical studies. This attribute is crucial for designing drugs that can be effectively administered through oral or parenteral routes without causing significant toxicity.

Recent breakthroughs in computational chemistry have also facilitated the understanding of this compound's molecular interactions at an atomic level. Advanced modeling techniques such as molecular docking and dynamics simulations have provided insights into its binding affinity with key proteins involved in disease pathways.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carboxamide represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique structure and functional groups make it a focal point for ongoing research aimed at harnessing its properties for real-world applications.